Cas no 1444590-42-4 (N-(1-cyano-1-cyclopropylethyl)-2-{[4-(3-fluorophenyl)oxan-4-yl]amino}acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-{[4-(3-fluorophenyl)oxan-4-yl]amino}acetamide
• CAS No: 1444590-42-4
• MF: C₁₉H₂₄FN₃O₂
• MW: 345.41116809845
• CID: 5991699
• PubChem ID: 75382128
• Update Time: 2025-07-17

N-(1-cyano-1-cyclopropylethyl)-2-{[4-(3-fluorophenyl)oxan-4-yl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-[[4-(3-fluorophenyl)oxan-4-yl]amino]acetamide
• EN300-26686367
• N-(1-cyano-1-cyclopropylethyl)-2-{[4-(3-fluorophenyl)oxan-4-yl]amino}acetamide
• AKOS033338446
• 1444590-42-4
• Z1432525835

• Inchi： 1S/C19H24FN3O2/c1-18(13-21,14-5-6-14)23-17(24)12-22-19(7-9-25-10-8-19)15-3-2-4-16(20)11-15/h2-4,11,14,22H,5-10,12H2,1H3,(H,23,24)
• InChI Key： AFEFUWZVRNFXRA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(CCOCC1)NCC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 345.18525518g/mol
• Monoisotopic Mass: 345.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.2Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-{[4-(3-fluorophenyl)oxan-4-yl]amino}acetamide

Comprehensive Overview of N-(1-cyano-1-cyclopropylethyl)-2-{[4-(3-fluorophenyl)oxan-4-yl]amino}acetamide (CAS No. 1444590-42-4)

N-(1-cyano-1-cyclopropylethyl)-2-{[4-(3-fluorophenyl)oxan-4-yl]amino}acetamide, with the CAS number 1444590-42-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a cyano group, a cyclopropyl ring, and a fluorophenyl-oxane moiety, making it a subject of interest for drug discovery and development. Its structural complexity and potential biological activity align with current trends in targeted therapy and small-molecule drug design.

In recent years, the demand for novel heterocyclic compounds like N-(1-cyano-1-cyclopropylethyl)-2-{[4-(3-fluorophenyl)oxan-4-yl]amino}acetamide has surged due to their applications in kinase inhibition and enzyme modulation. Researchers are particularly intrigued by its potential role in addressing inflammatory diseases and metabolic disorders, topics frequently searched in academic and medical databases. The incorporation of a fluorine atom enhances its metabolic stability, a key consideration in modern medicinal chemistry.

The synthesis of CAS 1444590-42-4 involves multi-step organic reactions, including amide coupling and cyclization techniques, which are widely discussed in peer-reviewed journals. Its molecular weight and logP value suggest favorable drug-likeness properties, a hot topic in computational chemistry and AI-driven drug discovery. These attributes make it a candidate for high-throughput screening platforms, which are increasingly leveraging machine learning algorithms to identify promising leads.

From a commercial perspective, N-(1-cyano-1-cyclopropylethyl)-2-{[4-(3-fluorophenyl)oxan-4-yl]amino}acetamide is available through specialty chemical suppliers, often requested by pharmaceutical R&D teams. Its patent status and regulatory compliance are critical for researchers, as evidenced by frequent searches for "CAS 1444590-42-4 supplier" and "fluorophenyl-oxane derivatives" in scientific procurement databases. The compound’s stability under standard laboratory conditions further enhances its practicality.

Ongoing studies explore the structure-activity relationship (SAR) of 1444590-42-4, particularly how its cyclopropyl-cyano group influences binding affinity. This aligns with the broader scientific community’s focus on fragment-based drug design, a trending topic in bioorganic chemistry. Additionally, its potential synergistic effects with other biologically active molecules are under investigation, addressing common queries about combination therapies.

In summary, N-(1-cyano-1-cyclopropylethyl)-2-{[4-(3-fluorophenyl)oxan-4-yl]amino}acetamide represents a compelling case study in contemporary drug development. Its multifunctional architecture and pharmacophore elements resonate with current interests in precision medicine and molecular docking, ensuring its relevance in both academic and industrial settings. As research progresses, this compound may emerge as a cornerstone in the next generation of therapeutic agents.